![molecular formula C14H13N5O2 B8564215 4-(2,4-Diaminopyrido[3,2-d]pyrimidin-6(5H)-ylidene)-2-methoxycyclohexa-2,5-dien-1-one CAS No. 897360-45-1](/img/structure/B8564215.png)
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:3]=[C:4]([NH2:13])[C:5]2[N:11]=[C:10](Cl)[CH:9]=[CH:8][C:6]=2[N:7]=1.C([O-])([O-])=O.[K+].[K+].[CH3:20][O:21][C:22]1[CH:27]=[C:26](B2OC(C)(C)C(C)(C)O2)[CH:25]=[CH:24][C:23]=1[OH:37]>O1CCOCC1.O.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[NH2:1][C:2]1[N:3]=[C:4]([NH2:13])[C:5]2[N:11]=[C:10]([C:26]3[CH:25]=[CH:24][C:23]([OH:37])=[C:22]([O:21][CH3:20])[CH:27]=3)[CH:9]=[CH:8][C:6]=2[N:7]=1 |f:1.2.3,^1:48,50,69,88|
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Name
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Quantity
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378 mg
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Type
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reactant
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Smiles
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NC=1N=C(C2=C(N1)C=CC(=N2)Cl)N
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Name
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Quantity
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1075 mg
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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599 mg
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Type
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reactant
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Smiles
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COC1=C(C=CC(=C1)B1OC(C(O1)(C)C)(C)C)O
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Name
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Quantity
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29 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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240 mg
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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was purged with a nitrogen stream for 30 minutes
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Duration
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30 min
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Type
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CUSTOM
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Details
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purging with N2
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Type
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TEMPERATURE
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Details
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The reaction mixture was then heated
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Type
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TEMPERATURE
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Details
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at reflux under a N2 atmosphere for 2 hours
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Duration
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2 h
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Type
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TEMPERATURE
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Details
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Upon cooling
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Type
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CUSTOM
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Details
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the mixture was partitioned between CH2Cl2 and brine
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Type
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DRY_WITH_MATERIAL
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Details
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the organic phase was dried over Na2SO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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Type
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CUSTOM
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Details
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Purification of the residue by silica gel flash chromatography with 10% methanol and 1% Et3N in CH2Cl2 as mobile phase
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Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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NC=1N=C(C2=C(N1)C=CC(=N2)C2=CC(=C(C=C2)O)OC)N
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 375 mg | |
| YIELD: PERCENTYIELD | 69% | |
| YIELD: CALCULATEDPERCENTYIELD | 68.6% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
